Cas no 731827-10-4 (4-(4-chlorophenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-chlorophenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 731827-10-4
• MF: C₁₅H₁₂ClN₃S
• MW: 301.793880462646
• CID: 3057590
• PubChem ID: 2412424
• Update Time: 2025-05-19

4-(4-chlorophenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CS-0220769
• 731827-10-4
• GEB82710
• CCG-335790
• UPCMLD0ENAT5211001:001
• EN300-07522
• AKOS000116995
• 4-(4-chlorophenyl)-3-(3-methylphenyl)-1H-1,2,4-triazole-5-thione
• Z56955969

• Inchi： 1S/C15H12ClN3S/c1-10-3-2-4-11(9-10)14-17-18-15(20)19(14)13-7-5-12(16)6-8-13/h2-9H,1H3,(H,18,20)
• InChI Key： RYSPWKOWMJUREG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NN=C1C1C=CC=C(C)C=1)=S

Computed Properties

• Exact Mass: 301.0440463Da
• Monoisotopic Mass: 301.0440463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-chlorophenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-(4-chlorophenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 731827-10-4)

4-(4-chlorophenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities. The presence of both chloro and methyl substituents on the aromatic rings introduces additional pharmacophoric elements that can modulate its interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The chemical structure of 4-(4-chlorophenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol features a central triazole ring connected to two aromatic rings at positions 4 and 5. The sulfur atom at position 3 of the triazole ring further enhances its potential reactivity and binding affinity. This arrangement suggests that the compound may exhibit properties such as inhibitory activity against various enzymes and receptors, which are critical in therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, triazoles have been extensively studied due to their ability to act as scaffolds for drug development. The specific substitution pattern in 4-(4-chlorophenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol makes it an interesting molecule for exploring new pharmacological pathways. For instance, the chloro group on the phenyl ring at position 4 can participate in hydrogen bonding or hydrophobic interactions with biological targets, while the methyl group at position 3 can influence the electronic distribution and steric hindrance around the triazole core.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The triazole moiety is known to exhibit activity against a range of microorganisms by interfering with essential metabolic processes. Additionally, the thiol group at position 3 can serve as a nucleophilic center for further derivatization, allowing chemists to modify the compound's properties to enhance its bioactivity. This flexibility makes 4-(4-chlorophenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol a versatile building block for synthesizing more complex molecules with tailored functionalities.

Recent studies have also highlighted the importance of understanding the structural-activity relationships (SAR) in heterocyclic compounds. By analyzing how different substituents affect the biological activity of 4-(4-chlorophenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol, researchers can gain insights into how to optimize its therapeutic potential. For example, computational modeling techniques have been used to predict how variations in the substitution pattern can influence binding affinity and selectivity. These insights are crucial for designing molecules that are both effective and minimally toxic.

The synthesis of 4-(4-chlorophenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The introduction of the chloro and methyl groups typically involves halogenation and alkylation steps, respectively. Advanced techniques such as transition metal-catalyzed cross-coupling reactions can also be employed to achieve more efficient synthesis.

Once synthesized, CAS No. 731827-10-4 is subjected to rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques confirm the molecular structure and purity of the compound before it is tested for biological activity. High-performance liquid chromatography (HPLC) is often used to determine the compound's solubility and stability under various conditions.

The biological evaluation of CAS No. 731827-10-4 typically involves testing its interaction with various enzymes and receptors relevant to human health. For instance, researchers may investigate its potential as an inhibitor of kinases or other enzymes involved in signal transduction pathways. In vitro assays are commonly used to measure IC50 values—values that indicate how effectively a compound inhibits a particular target at a given concentration.

In vivo studies are also essential for assessing the efficacy and safety of CAS No. 731827-10-4 in living organisms. These studies often involve administering the compound to animal models and monitoring for changes in disease symptoms or physiological parameters. The results from these studies provide valuable data on how well the compound translates from preclinical testing to potential clinical use.

The development of novel pharmaceuticals is a complex process that requires collaboration across multiple disciplines—chemistry, biology, pharmacology, and medicine among others. CAS No. 731827-10-4, with its unique structural features and potential biological activities, represents an exciting opportunity for researchers in these fields to explore new therapeutic strategies.

The future direction of research on CAS No. 731827-10-4 may include exploring its role in treating neurological disorders or inflammatory conditions where triazole-based compounds have shown promise. Additionally, computational methods may be further refined to predict new derivatives with enhanced properties using machine learning algorithms trained on existing data sets.

In conclusion,CAS No. 731827-10-44-(chlorophenyl)-5(phenylethynyl)triazole derivatives continue play pivotal role advancing drug discovery landscape particularly those featuring sulfur containing moieties exhibit enhanced bioactivity profiles making them attractive candidates future therapeutics